Cas no 2171247-29-1 ((3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid)

• Product Name: (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid
• CAS No: 2171247-29-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5992235
• PubChem ID: 165533929
• Update Time: 2025-05-30

(3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid
• EN300-1575758
• (3S)-3-{[(1r,4r)-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}pentanoic acid
• 2171247-29-1
• (3S)-3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid
• EN300-1575756

• Inchi： 1S/C28H34N2O5/c1-2-20(15-26(31)32)30-27(33)19-13-11-18(12-14-19)16-29-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,18-20,25H,2,11-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)/t18?,19?,20-/m0/s1
• InChI Key： BPLAXXFCVWKLLA-MHJFOBGBSA-N
• SMILES： O=C(C1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N[C@H](CC(=O)O)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid

Introduction to (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic Acid (CAS No. 2171247-29-1)

(3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid, identified by its CAS number 2171247-29-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its chiral center and multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid is a testament to the ingenuity of synthetic chemistry. The presence of a fluorenylmethoxycarbonyl group and a formamido moiety enhances its reactivity and binding affinity, which are crucial for its role in drug design. This compound’s stereochemistry, particularly the (3S) configuration, plays a pivotal role in determining its biological efficacy and pharmacokinetic behavior.

In recent years, there has been a surge in research focused on developing novel chiral drugs that leverage stereochemistry to improve therapeutic outcomes. The use of advanced synthetic methodologies has enabled the production of complex molecules like (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid with high enantiomeric purity. Such advancements have not only expanded the arsenal of pharmacological agents but also provided deeper insights into the relationship between molecular structure and biological activity.

The< strong>fluorenylmethoxycarbonyl (Fmoc) protecting group in this compound is particularly noteworthy. Fmoc chemistry is widely employed in peptide synthesis due to its stability and ease of removal, making it an invaluable tool for constructing complex peptidomimetics. The incorporation of an Fmoc moiety into the side chain of this molecule suggests potential applications in protease inhibition and other enzyme-targeted therapies.

Moreover, the< strong>cyclohexyl group in the side chain contributes to the molecule’s solubility and bioavailability, which are critical factors in drug development. The formamido group further enhances the compound’s interactions with biological targets by providing a hydrogen bond acceptor site. These features collectively contribute to the compound’s potential as a lead molecule in drug discovery.

The< strong>pentanoic acid moiety at the end of the molecule adds another layer of complexity, influencing its metabolic pathways and degradation kinetics. Understanding these aspects is essential for optimizing the compound’s pharmacokinetic profile and ensuring its efficacy in vivo. Recent studies have highlighted the importance of metabolic stability in drug candidates, and compounds like (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid are being extensively studied to evaluate their metabolic fate.

In the realm of medicinal chemistry, computational methods have become indispensable tools for predicting and designing molecular structures with desired properties. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the interactions between this compound and its biological targets. These studies have provided valuable insights into the binding mechanisms and have guided modifications to improve binding affinity and selectivity.

The< strong>chiral center at position 3 in this molecule is particularly significant, as it dictates the enantiomeric purity required for therapeutic applications. Enantiomers can exhibit vastly different biological activities, making it imperative to control their stereochemistry during synthesis. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure compounds like (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid, which are essential for achieving optimal pharmacological outcomes.

The< strong>biological activity of this compound has been explored in various preclinical studies. Initial findings suggest that it interacts with specific enzymes and receptors, modulating pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. These preliminary results have prompted further investigation into its potential therapeutic applications.

In conclusion, (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid (CAS No. 2171247-29-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by multiple functional groups and a chiral center, positions it as a promising candidate for drug development. Ongoing research aims to harness its potential by optimizing its chemical properties and evaluating its biological efficacy in clinical settings.